1-(1,3-Benzodioxol-5-ylmethyl)-4-(mesitylsulfonyl)piperazine
Description
The compound appears to contain a 1,3-benzodioxol-5-ylmethyl group and a 4-(mesitylsulfonyl)piperazine group . These groups are common in organic chemistry and are used in the synthesis of various compounds .
Synthesis Analysis
While specific synthesis methods for this compound were not found, the synthesis of similar compounds often involves reactions such as protodeboronation of pinacol boronic esters .Scientific Research Applications
Enzyme Interaction and Drug Metabolism
1-(1,3-Benzodioxol-5-ylmethyl)-4-(mesitylsulfonyl)piperazine has been studied for its interaction with enzymes involved in drug metabolism. For instance, research on Lu AA21004, a compound with structural similarities, revealed insights into its oxidative metabolism via cytochrome P450 enzymes, indicating the compound's potential role in the development of new antidepressants (Hvenegaard et al., 2012).
Antibacterial and Biofilm Inhibition
Novel bis(pyrazole-benzofuran) hybrids containing a piperazine linker have shown potent antibacterial efficacies and biofilm inhibition activities, suggesting their application in combating bacterial infections (Mekky & Sanad, 2020).
Molecular and Structural Analysis
The crystal structure analysis of various 1-(1,3-Benzodioxol-5-ylmethyl)-4-(halobenzoyl)piperazines provides insight into their molecular conformations and intermolecular interactions. This research aids in understanding the compound's physical characteristics, which is crucial for its application in drug design (Mahesha et al., 2019).
Antidiabetic Potential
Piperazine derivatives have been identified as promising antidiabetic compounds, with specific derivatives exhibiting potent activity in rat models of diabetes. This indicates the potential of 1-(1,3-Benzodioxol-5-ylmethyl)-4-(mesitylsulfonyl)piperazine and related compounds in the treatment of diabetes (Le Bihan et al., 1999).
Antimicrobial and Antioxidant Activities
Some derivatives of 1-(1,3-Benzodioxol-5-ylmethyl)-4-(mesitylsulfonyl)piperazine have demonstrated significant antimicrobial and moderate antioxidant activities, highlighting their potential in the development of new antimicrobial agents with additional health benefits (Mallesha & Mohana, 2011).
Central Pharmacological Activity
The piperazine moiety, a key structural component of 1-(1,3-Benzodioxol-5-ylmethyl)-4-(mesitylsulfonyl)piperazine, is known for its central pharmacological activity. Research on various piperazine derivatives has explored their therapeutic applications as antipsychotic, antidepressant, and anxiolytic agents, providing a foundation for further exploration of this compound's potential uses (Brito et al., 2018).
properties
IUPAC Name |
1-(1,3-benzodioxol-5-ylmethyl)-4-(2,4,6-trimethylphenyl)sulfonylpiperazine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H26N2O4S/c1-15-10-16(2)21(17(3)11-15)28(24,25)23-8-6-22(7-9-23)13-18-4-5-19-20(12-18)27-14-26-19/h4-5,10-12H,6-9,13-14H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RPUPYMIJJYECEX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=C1)C)S(=O)(=O)N2CCN(CC2)CC3=CC4=C(C=C3)OCO4)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H26N2O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
402.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-[(2H-1,3-benzodioxol-5-yl)methyl]-4-(2,4,6-trimethylbenzenesulfonyl)piperazine | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-{[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]methyl}-2,6-difluoro-N-(4-methoxyphenyl)benzenecarboxamide](/img/structure/B2959696.png)
![N-(2-(benzofuran-2-yl)-2-hydroxypropyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-sulfonamide](/img/structure/B2959698.png)
![N-[3-[2-ethylsulfonyl-3-(4-methylphenyl)-3,4-dihydropyrazol-5-yl]phenyl]methanesulfonamide](/img/structure/B2959701.png)
![2-[(4-chlorobenzyl)sulfanyl]-3-quinolinecarbaldehyde O-(2-chloro-6-fluorobenzyl)oxime](/img/structure/B2959704.png)
![N-[3-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]-4-(2,5-dioxopyrrolidin-1-yl)benzamide](/img/structure/B2959712.png)
![1-(3,4-dimethylphenyl)-5-(3-nitrobenzyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one](/img/structure/B2959713.png)
